BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Characterizing a Key
Pharmaceutical Intermediate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Propoxybenzoic acid

Cat. No.: B140513

2-Propoxybenzoic acid (CAS No. 2100-31-4), a derivative of salicylic acid, is a versatile
aromatic carboxylic acid of significant interest in pharmaceutical and chemical research.[1][2]
Its utility as a building block in the synthesis of anti-inflammatory agents, analgesics, and other
specialty chemicals necessitates a thorough understanding of its fundamental physical
properties.[1][2] For researchers and drug development professionals, precise knowledge of a
compound's physical state, appearance, and solubility is not merely academic; it is critical for
ensuring proper handling, designing robust synthetic routes, developing stable formulations,
and interpreting analytical data.

This guide provides a detailed examination of the physical characteristics of 2-
Propoxybenzoic acid. It moves beyond a simple recitation of data to explain the causality
behind its observed properties and offers field-proven methodologies for their verification,
ensuring a foundation of scientific integrity for its use in demanding research and development
environments.

Section 1: Physical State and Thermal Profile

A defining characteristic of 2-Propoxybenzoic acid is its low melting point, which directly
influences its physical state under typical laboratory conditions.

1.1. State at Standard Temperature and Pressure (STP)

2-Propoxybenzoic acid is most accurately described as a white to off-white or pale yellow
crystalline solid at standard temperature (0 °C) and pressure.[1][3] However, its melting point is
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consistently reported in the range of 35-40°C.[1][3][4][5] This proximity to ambient room
temperature (often 20-25°C) means that slight variations in local environment or sample purity
can cause it to present as either a solid or a viscous, colorless to yellow liquid.[1] This duality is
a critical handling consideration; a sample that is solid upon receipt may liquefy during summer
months or in a warm laboratory, affecting weighing and transfer procedures.

1.2. Appearance and Morphology

In its solid form, 2-Propoxybenzoic acid typically appears as a crystalline powder.[4] The color
is a primary indicator of purity. Highly pure samples are expected to be white or off-white. The
presence of a yellow tint may suggest the presence of residual solvents, starting materials, or
degradation byproducts from synthesis or improper storage.

1.3. Quantitative Physical Data

The following table summarizes the key physical and chemical properties of 2-
Propoxybenzoic acid, compiled from authoritative chemical data sources.

Property Value Source(s)
CAS Number 2100-31-4 [1][4][6]
Molecular Formula C10H1203 (11141071
Molecular Weight 180.20 g/mol [41[8]

White to yellow solid or
Appearance o [1]
colorless to yellow liquid

Physical Form Crystalline Powder / Solid [41[6]
Melting Point 35-39°C [11[4115]
Boiling Point 207 °C (at 40 mmHg) [1][41[5]
pKa 4.24 (at 20 °C) [31[6]

Section 2: Solubility Profile and Solvent Selection
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The solubility of 2-Propoxybenzoic acid is governed by the interplay between its polar
carboxylic acid head and its more nonpolar aromatic ring and propyl ether tail. This structure
results in good solubility in many organic solvents but poor solubility in agueous media.

2.1. Qualitative Solubility
e Soluble in: Dimethyl sulfoxide (DMSO), Methanol, Ethanol, Diethyl Ether.[3][5][6]
e Insoluble in: Water.[2][3]

Causality: The carboxylic acid group can engage in hydrogen bonding with polar protic solvents
like methanol and ethanol. The overall molecule, however, possesses significant nonpolar
character due to the benzene ring and the three-carbon propyl chain. This dual nature makes it
readily soluble in polar aprotic solvents like DMSO and moderately polar solvents like ether,
which can solvate the nonpolar regions effectively. Its insolubility in water stems from the
dominance of the hydrophobic aromatic and alkyl moieties, which disrupt the strong hydrogen-
bonding network of water.

2.2. Workflow for Solvent Selection

For practical applications, selecting the correct solvent is paramount. The following workflow
illustrates a decision process for common laboratory scenarios.

NMR

DMSO-d6 CDCI3 Ethers (THF, Diethyl Ether) Alcohols (MeOH, EtOH) Toluene / Heptane Mixtures DMSO
(Excellent solubiity) (Good solubility, check for acidic proton exchange) (Good for organometaliic reactions) (Good for may act as (ideal for insoluble in heptane) (Good for long-term storage, but hygroscopic)
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Figure 1. Decision workflow for solvent selection for 2-Propoxybenzoic acid.

Section 3: Experimental Protocol for Melting Point
Determination

Verifying the melting point is a fundamental step in confirming the identity and purity of a new
sample. This protocol ensures a reliable and reproducible measurement.

Objective: To determine the melting point range of a 2-Propoxybenzoic acid sample using a
digital melting point apparatus.

Materials:

2-Propoxybenzoic acid sample

Capillary tubes (one end sealed)

Digital melting point apparatus (e.g., Mel-Temp® or similar)

Spatula and watch glass

Mortar and pestle
Protocol:

» Sample Preparation: If the sample is not a fine powder, gently grind a small amount in a
mortar and pestle to ensure uniform heat transfer.

o Capillary Loading: Tap the open end of a capillary tube into the powdered sample. A small
amount of solid (2-3 mm height) should enter the tube.

o Packing: Invert the tube and tap the sealed end gently on a hard surface, or drop it down a
long glass tube, to pack the sample tightly at the bottom. A densely packed sample is crucial
for an accurate reading.

o Apparatus Setup: Place the loaded capillary into the heating block of the melting point
apparatus.
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e Rapid Heating (Scouting): Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly find an
approximate melting temperature.

e Accurate Measurement: Prepare a new capillary tube. Allow the apparatus to cool to at least
10 °C below the approximate melting point found in the previous step.

e Slow Heating Ramp: Set a slow heating ramp rate of 1-2 °C per minute. Slower rates provide
greater accuracy.

e Record Temperatures:

o Ta1 (Onset): Record the temperature at which the first drop of liquid appears within the solid
matrix.

o T2 (Clear Point): Record the temperature at which the entire sample becomes a clear,
transparent liquid.

« Interpretation: The melting point is reported as the range T1 — T2. A pure sample of 2-
Propoxybenzoic acid should exhibit a sharp melting range of < 2 °C. A broad range (> 2 °C)
suggests the presence of impurities, which depress and broaden the melting point.

Section 4: Safe Handling and Storage

Based on its known hazard profile, appropriate precautions must be taken when handling 2-
Propoxybenzoic acid.

4.1. Hazard Profile and Personal Protective Equipment (PPE)
2-Propoxybenzoic acid is classified as an irritant.[9]

 Skin Irritation: Causes skin irritation (H315).[9]

o Eye Irritation: Causes serious eye irritation (H319).[9]

o Respiratory Irritation: May cause respiratory irritation (H335).[8][9]

Mandatory PPE:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b140513?utm_src=pdf-body
https://www.benchchem.com/product/b140513?utm_src=pdf-body
https://www.benchchem.com/product/b140513?utm_src=pdf-body
https://www.benchchem.com/product/b140513?utm_src=pdf-body
https://www.benchchem.com/product/b140513?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4164568.htm?N=Russia
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4164568.htm?N=Russia
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4164568.htm?N=Russia
https://pubchem.ncbi.nlm.nih.gov/compound/539215
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4164568.htm?N=Russia
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Gloves: Nitrile or latex gloves to prevent skin contact.

Eye Protection: Safety glasses with side shields or chemical goggles.

Lab Coat: To protect clothing and skin.

Ventilation: Handle in a well-ventilated area or a chemical fume hood, especially when

dealing with fine powders, to avoid inhalation.[10]
4.2. Recommended Storage Conditions

To maintain its purity and stability, 2-Propoxybenzoic acid should be stored under controlled
conditions. The recommended storage temperature is between 2-8°C.[1][5][6] Storage in a
refrigerator is ideal. The container should be kept tightly closed to prevent the uptake of
atmospheric moisture, which could hydrolyze the compound or affect its physical properties.

4.3. Laboratory Handling Workflow
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Figure 2. Logical workflow for the safe handling of 2-Propoxybenzoic acid in a laboratory

Conclusion
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The physical properties of 2-Propoxybenzoic acid—a low-melting, white-to-yellow crystalline
solid with distinct solubility in organic solvents—are foundational to its effective and safe use in
scientific endeavors. Its thermal sensitivity requires careful consideration of laboratory
temperatures for accurate handling, while its solubility profile dictates the choice of solvents for
analysis, reaction, and purification. By adhering to the rigorous experimental and safety
protocols outlined in this guide, researchers can ensure data integrity, experimental
reproducibility, and personal safety when working with this important chemical intermediate.
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[https://www.benchchem.com/product/b140513#physical-state-and-appearance-of-2-
propoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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